Cas no 1229236-83-2 ((4-Chloro-2-fluorophenyl)(6-chloro-2-methyl-8-(morpholinomethyl)-imidazo[1,2-b]pyridazin-3-yl)met)

• Product Name: (4-Chloro-2-fluorophenyl)(6-chloro-2-methyl-8-(morpholinomethyl)-imidazo[1,2-b]pyridazin-3-yl)met
• CAS No: 1229236-83-2
• MF: C₁₉H₁₇Cl₂FN₄O₂
• MW: 423.268285512924
• MDL: MFCD23135464
• CID: 1023830
• PubChem ID: 56954584
• Update Time: 2025-10-18

(4-Chloro-2-fluorophenyl)(6-chloro-2-methyl-8-(morpholinomethyl)-imidazo[1,2-b]pyridazin-3-yl)met Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-2-fluorophenyl)(6-chloro-2-methyl-8-(morpholinomethyl)imidazo[1,2-b]pyridazin-3-yl)methanone
• (4-Chloro-2-fluorophenyl)(6-chloro-2-methyl-8-(morpholinomethyl)-imidazo[1,2-b]pyridazin-3-yl)methanone
• (4-chloro-2-fluorophenyl)(6-chloro-2-methyl-8-(morpholino-methyl)imidazo[1,2-b]pyridazin-3-yl)methanone
• AK102352
• ANW-62204
• CTK8B9206
• KB-208026
• (4-chloro-2-fluorophenyl)-[6-chloro-2-methyl-8-(morpholin-4-ylmethyl)imidazo[1,2-b]pyridazin-3-yl]methanone
• WXZUHCAKLKTCGB-UHFFFAOYSA-N
• 4423AA
• SY060733
• AX8233891
• 6-Chloro-3-(4-chloro-2-fluorobenzoyl)-2-methyl-8-(morpholinomethyl)i
• CID 56954584
• (4-Chloro-2-fluorophenyl)(6-chloro-2-methyl-8-(morpholinomethyl)-imidazo[1,2-b]pyridazin-3-yl)met
• (4-Chloro-2-fluorophenyl)(6-chloro-2-methyl-8-(morpholinomethyl)-imidazo[1,2-b]pyridazin-3-yl)
• 3-[(4-Chloro-2-fluorophenyl)(oxo)methyl]-6-chloro-2-methyl-8-(morpholinomethyl)imidazo[1,2-b]pyridazine
• Methanone, (4-chloro-2-fluorophenyl)[6-chloro-2-methyl-8-(4-morpholinylmethyl)imidazo[1,2-b]pyridazin-3-yl]-
• C71900
• C19H17Cl2FN4O2
• (4-Chloro-2-fluorophenyl){6-chloro-2-methyl-8-[(morpholin-4-yl)methyl]imidazo[1,2-b]pyridazin-3-yl}methanone
• MFCD23135464
• DB-353433
• AKOS016005556
• DTXSID70718948
• CS-0153635
• (4-Chloro-2-fluorophenyl)(6-chloro-2-methyl-8-(morpholinomethyl)imidazo[1,2- b]pyridazin-3-yl)methanone
• DS-3816
• SCHEMBL2511766
• 1229236-83-2
• 4-{[6-CHLORO-3-(4-CHLORO-2-FLUOROBENZOYL)-2-METHYLIMIDAZO[1,2-B]PYRIDAZIN-8-YL]METHYL}MORPHOLINE

• MDL： MFCD23135464
• Inchi： 1S/C19H17Cl2FN4O2/c1-11-17(18(27)14-3-2-13(20)9-15(14)22)26-19(23-11)12(8-16(21)24-26)10-25-4-6-28-7-5-25/h2-3,8-9H,4-7,10H2,1H3
• InChI Key： WXZUHCAKLKTCGB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=NC(C)=C(C(C3C=CC(=CC=3F)Cl)=O)N2N=1)CN1CCOCC1

Computed Properties

• Exact Mass: 422.0712593g/mol
• Monoisotopic Mass: 422.0712593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.7
• XLogP3: 3.6

(4-Chloro-2-fluorophenyl)(6-chloro-2-methyl-8-(morpholinomethyl)-imidazo[1,2-b]pyridazin-3-yl)met Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C